Cas no 2649033-66-7 (tert-butyl N-4-(isocyanatomethyl)cyclohexylcarbamate)

• Product Name: tert-butyl N-4-(isocyanatomethyl)cyclohexylcarbamate
• CAS No: 2649033-66-7
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 5960524
• PubChem ID: 165867844
• Update Time: 2025-06-14

tert-butyl N-4-(isocyanatomethyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(isocyanatomethyl)cyclohexylcarbamate
• tert-butyl N-[4-(isocyanatomethyl)cyclohexyl]carbamate
• EN300-1875703
• 2649033-66-7

• Inchi： 1S/C13H22N2O3/c1-13(2,3)18-12(17)15-11-6-4-10(5-7-11)8-14-9-16/h10-11H,4-8H2,1-3H3,(H,15,17)
• InChI Key： HPDSPIAQFQVAQK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(CN=C=O)CC1)=O

Computed Properties

• Exact Mass: 254.16304257g/mol
• Monoisotopic Mass: 254.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-4-(isocyanatomethyl)cyclohexylcarbamate

Comprehensive Overview of tert-butyl N-4-(isocyanatomethyl)cyclohexylcarbamate (CAS No. 2649033-66-7)

The compound tert-butyl N-4-(isocyanatomethyl)cyclohexylcarbamate (CAS No. 2649033-66-7) is a specialized chemical intermediate gaining attention in pharmaceutical and material science research. Its unique molecular structure, featuring both isocyanate and carbamate functional groups, makes it a versatile building block for synthesizing advanced polymers, drug candidates, and agrochemicals. Researchers are increasingly exploring its applications due to its reactivity and potential to enhance product performance in targeted industries.

One of the key reasons for the growing interest in tert-butyl N-4-(isocyanatomethyl)cyclohexylcarbamate is its role in peptide coupling reactions and urethane formation. The isocyanatomethyl group allows for efficient cross-linking, which is critical in developing high-performance coatings, adhesives, and elastomers. Meanwhile, the tert-butyl carbamate (Boc) moiety provides protective-group functionality, enabling selective reactions in multi-step organic syntheses. This dual functionality aligns with current trends in green chemistry and sustainable manufacturing, as it can reduce waste by minimizing unwanted side reactions.

In the pharmaceutical sector, CAS No. 2649033-66-7 is being investigated for its potential in prodrug design and targeted drug delivery systems. The Boc group’s ability to shield amine functionalities during synthesis makes it invaluable for creating complex molecules like protease inhibitors or kinase modulators. Recent publications highlight its use in cancer research and neurodegenerative disease studies, addressing frequent search queries such as "new drug intermediates for oncology" or "Boc-protected compounds in CNS therapeutics."

From an industrial perspective, this compound’s thermal stability and solubility profile make it suitable for high-temperature applications and solvent-based formulations. Companies focusing on advanced material innovation often prioritize intermediates like tert-butyl N-4-(isocyanatomethyl)cyclohexylcarbamate to develop lightweight composites or flexible electronics. These applications resonate with trending topics like "smart materials for IoT devices" and "bio-compatible polymers," frequently searched in engineering and R&D communities.

Quality control and analytical methods for 2649033-66-7 are also a focal point. Techniques such as HPLC purity testing, NMR spectroscopy, and mass spectrometry ensure batch consistency, a critical factor for regulatory compliance in pharmaceuticals. Discussions around "QC standards for specialty chemicals" or "spectroscopic characterization of isocyanates" reflect user concerns about reproducibility and safety in large-scale production.

Environmental and handling considerations further drive interest in this compound. While not classified as hazardous under standard guidelines, its isocyanate group necessitates proper storage conditions (e.g., moisture-free environments) to prevent premature polymerization. This aligns with searches like "stable isocyanate handling protocols" or "best practices for carbamate storage," emphasizing operational safety in labs and factories.

In summary, tert-butyl N-4-(isocyanatomethyl)cyclohexylcarbamate represents a convergence of cutting-edge applications across multiple disciplines. Its adaptability to green synthesis, drug development, and material science positions it as a compound of significant future potential, answering both industrial demands and academic curiosity.